Cas no 683240-84-8 (2-(1-piperazinyl)-8-Quinolinol)

• Product Name: 2-(1-piperazinyl)-8-Quinolinol
• CAS No: 683240-84-8
• MF: C₁₃H₁₅N₃O
• MW: 229.277702569962
• CID: 1115983
• PubChem ID: 67402375
• Update Time: 2025-04-20

2-(1-piperazinyl)-8-Quinolinol Chemical and Physical Properties

Names and Identifiers

• 2-(1-piperazinyl)-8-Quinolinol
• WIJBGLVUXNPDIY-UHFFFAOYSA-N
• FT-0760995
• 1-(8-Hydroxyquinolin-2-yl)piperazine
• 683240-84-8
• 2-(Piperazin-1-yl)quinolin-8-ol
• SCHEMBL2423343
• DA-03643

• Inchi： 1S/C13H15N3O/c17-11-3-1-2-10-4-5-12(15-13(10)11)16-8-6-14-7-9-16/h1-5,14,17H,6-9H2
• InChI Key： WIJBGLVUXNPDIY-UHFFFAOYSA-N
• SMILES： OC1=CC=CC2C=CC(=NC=21)N1CCNCC1

Computed Properties

• Exact Mass: 229.121512110g/mol
• Monoisotopic Mass: 229.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 48.4Ų